N,N,N',N'-Tetramethylethylenediamine
N,N,N',N'-Tetramethylethylenediamine
Tertiary amine base used to catalyze the formation of free radicals from ammonium persulfate (APS) or riboflavin. The free radicals will cause acrylamide and bis-acrylamide to polymerize to form a gel matrix which can be used for sieving macromolecules such as nucleic acids and proteins.
N,N,N′,N′-Tetramethylethylenediamine (TMEDA) is a bidentate tertiary amine. It is a Lewis base having good solvating properties. It is useful ligand for organolithium chemistry. Ultrafast molecular structural dynamics of the charge transfer in N,N,N′,N′-tetramethylethylenediamine has been studied by Rydberg fingerprint spectroscopy.
N,N,N',N'-tetramethylethylenediamine is an ethylenediamine derivative in which each nitrogen carries two methyl substituents. It is widely employed both as a ligand for metal ions and as a catalyst in organic polymerisation. It has a role as a chelator and a catalyst.
1,2-di-(dimethylamino)ethane appears as a water-white colored liquid with a fishlike odor. Flash point 68°F. Less dense than water. Vapors heavier than air. Used to make other chemicals.
N,N,N′,N′-Tetramethylethylenediamine (TMEDA) is a bidentate tertiary amine. It is a Lewis base having good solvating properties. It is useful ligand for organolithium chemistry. Ultrafast molecular structural dynamics of the charge transfer in N,N,N′,N′-tetramethylethylenediamine has been studied by Rydberg fingerprint spectroscopy.
N,N,N',N'-tetramethylethylenediamine is an ethylenediamine derivative in which each nitrogen carries two methyl substituents. It is widely employed both as a ligand for metal ions and as a catalyst in organic polymerisation. It has a role as a chelator and a catalyst.
1,2-di-(dimethylamino)ethane appears as a water-white colored liquid with a fishlike odor. Flash point 68°F. Less dense than water. Vapors heavier than air. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
110-18-9
VCID:
VC21156037
InChI:
InChI=1S/C6H16N2/c1-7(2)5-6-8(3)4/h5-6H2,1-4H3
SMILES:
CN(C)CCN(C)C
Molecular Formula:
C6H16N2
Molecular Weight:
116.2 g/mol
N,N,N',N'-Tetramethylethylenediamine
CAS No.: 110-18-9
Cat. No.: VC21156037
Molecular Formula: C6H16N2
Molecular Weight: 116.2 g/mol
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Specification
| Description | Tertiary amine base used to catalyze the formation of free radicals from ammonium persulfate (APS) or riboflavin. The free radicals will cause acrylamide and bis-acrylamide to polymerize to form a gel matrix which can be used for sieving macromolecules such as nucleic acids and proteins. N,N,N′,N′-Tetramethylethylenediamine (TMEDA) is a bidentate tertiary amine. It is a Lewis base having good solvating properties. It is useful ligand for organolithium chemistry. Ultrafast molecular structural dynamics of the charge transfer in N,N,N′,N′-tetramethylethylenediamine has been studied by Rydberg fingerprint spectroscopy. N,N,N',N'-tetramethylethylenediamine is an ethylenediamine derivative in which each nitrogen carries two methyl substituents. It is widely employed both as a ligand for metal ions and as a catalyst in organic polymerisation. It has a role as a chelator and a catalyst. 1,2-di-(dimethylamino)ethane appears as a water-white colored liquid with a fishlike odor. Flash point 68°F. Less dense than water. Vapors heavier than air. Used to make other chemicals. |
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| CAS No. | 110-18-9 |
| Molecular Formula | C6H16N2 |
| Molecular Weight | 116.2 g/mol |
| IUPAC Name | N,N,N',N'-tetramethylethane-1,2-diamine |
| Standard InChI | InChI=1S/C6H16N2/c1-7(2)5-6-8(3)4/h5-6H2,1-4H3 |
| Standard InChI Key | KWYHDKDOAIKMQN-UHFFFAOYSA-N |
| SMILES | CN(C)CCN(C)C |
| Canonical SMILES | CN(C)CCN(C)C |
| Boiling Point | 250 to 252 °F at 760 mm Hg (NTP, 1992) 121.0 °C 121 °C |
| Colorform | Colorless liquid |
| Flash Point | 50 °F (NTP, 1992) |
| Melting Point | -67.2 °F (NTP, 1992) -55.0 °C FP: -55 °C |
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